Cas no 946362-79-4 (N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 946362-79-4
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 5904450
• PubChem ID: 16837305
• Update Time: 2025-07-15

N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-cyclopentyl-N2-[2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-
• F2271-0290
• N-cyclopentyl-N'-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N'-cyclopentyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• 946362-79-4
• AKOS024634915
• N1-cyclopentyl-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

• Inchi： 1S/C19H27N3O2/c1-22-12-4-5-15-13-14(8-9-17(15)22)10-11-20-18(23)19(24)21-16-6-2-3-7-16/h8-9,13,16H,2-7,10-12H2,1H3,(H,20,23)(H,21,24)
• InChI Key： YVOJSQSMRMSCAP-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NCCC1C=CC2=C(C=1)CCCN2C)=O

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• pka: 12.73±0.20(Predicted)

Additional information on N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Comprehensive Overview of N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946362-79-4)

The compound N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946362-79-4) is a specialized organic molecule with a unique structural framework. Its intricate design combines a cyclopentyl group, a tetrahydroquinoline moiety, and an ethanediamide backbone, making it a subject of interest in pharmaceutical and biochemical research. Researchers often explore its potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.

In recent years, the demand for novel small-molecule compounds like N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has surged due to advancements in precision medicine and targeted therapy. This compound's structural complexity allows for potential modulation of biological processes, which aligns with current trends in personalized healthcare. Scientists are particularly intrigued by its tetrahydroquinoline component, a scaffold frequently found in bioactive molecules with diverse pharmacological properties.

The synthesis of CAS No. 946362-79-4 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Its ethanediamide linkage provides stability while enabling interactions with biological targets. This characteristic has led to its exploration in drug delivery systems and bioconjugation strategies, topics frequently searched in academic and industrial circles.

From an analytical perspective, N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide exhibits distinct spectroscopic signatures, making it identifiable via NMR, mass spectrometry, and HPLC. These techniques are critical for quality control in research settings, addressing common queries about compound characterization and purity assessment. The compound's solubility and stability profiles are also key considerations for formulation scientists.

Beyond its chemical attributes, CAS No. 946362-79-4 has garnered attention in computational chemistry studies. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) analyses are often performed to predict its binding affinities and optimize its derivatives. Such computational approaches are increasingly popular among researchers seeking to accelerate hit-to-lead development cycles.

In summary, N-cyclopentyl-N'-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from drug design to biomolecular engineering—reflect the growing intersection of chemistry, biology, and technology. As the scientific community continues to explore its potential, this compound remains a valuable asset in the quest for innovative therapeutic solutions.